Cas no 903149-54-2 (4-(3-Oxo-2-phenyl-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)butanoic acid)

• Product Name: 4-(3-Oxo-2-phenyl-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)butanoic acid
• CAS No: 903149-54-2
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• MDL: MFCD12027170
• CID: 4719263
• Update Time: 2025-05-20

4-(3-Oxo-2-phenyl-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Oxo-2-phenyl-2,3-dihydro-4H-pyrido-[3,2-b][1,4]oxazin-4-yl)butanoic acid
• 4-(3-oxo-2-phenyl-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)butanoic acid
• STK503870
• 4-{3-oxo-2-phenyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-4-yl}butanoic acid
• 4-(3-Oxo-2-phenyl-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)butanoic acid

• MDL： MFCD12027170
• Inchi： 1S/C17H16N2O4/c20-14(21)9-5-11-19-16-13(8-4-10-18-16)23-15(17(19)22)12-6-2-1-3-7-12/h1-4,6-8,10,15H,5,9,11H2,(H,20,21)
• InChI Key： BOBQOIJTZCZWLK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2N(C(C1C1C=CC=CC=1)=O)CCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Topological Polar Surface Area: 79.7

Additional information on 4-(3-Oxo-2-phenyl-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)butanoic acid

4-(3-Oxo-2-phenyl-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)butanoic acid (CAS No. 903149-54-2)

Introduction to the Compound

4-(3-Oxo-2-phenyl-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)butanoic acid, identified by the CAS registry number 903149-54-2, is a complex organic compound with a unique structural framework that combines elements of heterocyclic chemistry and carboxylic acid functionality. This compound has garnered attention in recent years due to its potential applications in drug discovery and materials science. Its structure features a pyrido[3,2-b][1,4]oxazine core, which is a bicyclic system incorporating both aromatic and non-aromatic components, along with a butanoic acid side chain that introduces additional functional diversity.

Structural Features and Synthesis

The compound's structure is characterized by a pyrido[3,2-b][1,4]oxazine ring system, which is fused with a phenyl group at the 2-position and contains an oxo group at the 3-position. This arrangement creates a rigid yet versatile scaffold that can be further modified for various applications. The butanoic acid moiety attached at the 4-position of the pyrido[3,2-b][1,4]oxazine ring introduces acidity and potential sites for bioconjugation or polymerization.

Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-component reactions and modular synthesis strategies. Researchers have employed methods such as Ullmann coupling, Mitsunobu reactions, and click chemistry to assemble the complex structure with high precision. These methods not only enhance the yield but also allow for fine-tuning of the compound's properties by introducing substituents at specific positions.

Pharmacological and Biological Applications

Emerging studies have highlighted the potential of CAS No. 903149-54-2 in pharmacology and biotechnology. The compound has shown promise as a lead molecule in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. Its unique structure allows for interactions with multiple biological targets, making it a valuable candidate for multitarget drug design.

Preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against key enzymes involved in cellular signaling pathways, such as kinases and proteases. Additionally, its ability to modulate ion channels suggests potential applications in treating conditions like epilepsy or chronic pain.

Recent research has also explored the use of this compound as a building block for constructing bioconjugates and nanoparticles for drug delivery systems. The butanoic acid group provides a reactive site for attaching targeting ligands or imaging agents, enabling precise delivery of therapeutic payloads to specific tissues or cells.

Materials Science Applications

Beyond pharmacology, CAS No. 903149-54-2 has found applications in materials science due to its ability to form self-assembled monolayers (SAMs) and participate in supramolecular assembly processes. The compound's amphiphilic nature—arising from the hydrophobic pyrido[3,2-b][1,4]oxazine core and hydrophilic carboxylic acid group—makes it an ideal candidate for creating surfaces with tailored wettability or catalytic properties.

Recent studies have investigated its use as a precursor for synthesizing metalloorganic frameworks (MOFs) and covalent organic frameworks (COFs). The incorporation of this compound into these frameworks has led to materials with enhanced stability, porosity, and selectivity for gas storage or catalytic applications.

Moreover, the compound's photochemical properties have been exploited in developing advanced materials for optoelectronics. Its ability to absorb light across the visible spectrum makes it a candidate for applications in solar energy harvesting or light-emitting devices.

Future Directions and Research Opportunities

The versatility of CAS No. 903149-54-2 opens up numerous avenues for future research and development. Ongoing studies are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity profiles for therapeutic applications.

In materials science, researchers are exploring ways to scale up the production of this compound while maintaining its structural integrity for industrial applications. Advances in green chemistry techniques are expected to play a pivotal role in achieving sustainable synthesis pathways.

Additionally, computational modeling approaches are being employed to predict the binding affinities of this compound with various biological targets at an atomic level. These insights will guide rational drug design efforts aimed at improving its efficacy while minimizing off-target effects.

In conclusion, CAS No. 903149-54-2, or 4-(3-Oxo-2-phenyl-pyrido[3,2-b][1,4]oxazin...